Cas no 832740-11-1 (4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester)
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
- 832740-11-1
- methyl 4-[(4-methyl-2-nitrophenoxy)methyl]benzoate
- Methyl4-((4-methyl-2-nitrophenoxy)methyl)benzoate
- Methyl 4-((4-methyl-2-nitrophenoxy)methyl)benzoate
- METHYL 4-(4-METHYL-2-NITROPHENOXYMETHYL)BENZOATE
- STK312952
- AKOS015922326
- BBL039072
- EN300-229271
- AKOS000307491
- CS-0280330
-
- MDL: MFCD04968773
- Inchi: 1S/C16H15NO5/c1-11-3-8-15(14(9-11)17(19)20)22-10-12-4-6-13(7-5-12)16(18)21-2/h3-9H,10H2,1-2H3
- InChI Key: IYRBFQAEYXIKFQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 301.09502258Da
- Monoisotopic Mass: 301.09502258Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 81.4Ų
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027128-1g |
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester |
832740-11-1 | 1g |
£210.00 | 2022-03-01 | ||
| Fluorochem | 027128-5g |
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester |
832740-11-1 | 5g |
£591.00 | 2022-03-01 | ||
| Enamine | EN300-229271-0.05g |
832740-11-1 | 95% | 0.05g |
$227.0 | 2024-06-20 | ||
| Enamine | EN300-229271-0.1g |
832740-11-1 | 95% | 0.1g |
$238.0 | 2024-06-20 | ||
| Enamine | EN300-229271-0.25g |
832740-11-1 | 95% | 0.25g |
$249.0 | 2024-06-20 | ||
| Enamine | EN300-229271-0.5g |
832740-11-1 | 95% | 0.5g |
$260.0 | 2024-06-20 | ||
| Enamine | EN300-229271-1.0g |
832740-11-1 | 95% | 1.0g |
$271.0 | 2024-06-20 | ||
| Enamine | EN300-229271-2.5g |
832740-11-1 | 95% | 2.5g |
$529.0 | 2024-06-20 | ||
| Enamine | EN300-229271-5.0g |
832740-11-1 | 95% | 5.0g |
$783.0 | 2024-06-20 | ||
| Enamine | EN300-229271-10.0g |
832740-11-1 | 95% | 10.0g |
$1163.0 | 2024-06-20 |
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
Professional Introduction to 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester (CAS No. 832740-11-1)
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester, with the CAS number 832740-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex aromatic structure, has been the subject of extensive studies due to its potential biological activities and mechanistic insights. The presence of both a nitro group and an ester moiety in its molecular framework suggests a high degree of reactivity, making it a valuable candidate for further chemical and pharmacological exploration.
The< strong>benzoic acid methyl ester backbone of this molecule provides a stable aromatic core, which is often utilized in the synthesis of various bioactive molecules. The benzene ring is further functionalized with a< strong>4-methyl-2-nitro-phenoxymethyl side chain, which introduces both electron-withdrawing and electron-donating effects into the system. This dual functionality can significantly influence the compound's interactions with biological targets, making it an intriguing subject for drug discovery efforts.
In recent years, there has been a growing interest in developing novel compounds that exhibit< strong>anti-inflammatory,< strong>antioxidant, and< strong>anticancer properties. The structural features of 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester align well with these objectives, as the nitro group can participate in redox reactions, while the phenolic oxygen can engage in hydrogen bonding interactions with biological macromolecules. These characteristics have prompted researchers to investigate its potential applications in modulating various disease pathways.
One of the most compelling aspects of this compound is its potential role in< strong>signal transduction and enzyme inhibition. The nitro group can be reduced to an amine under specific conditions, leading to the formation of new chemical entities with altered biological properties. This reactivity makes it possible to explore different pharmacophoric patterns by modifying the nitro group or introducing additional functional groups into the molecule. Such modifications can enhance binding affinity and selectivity towards specific biological targets.
The< strong>pharmaceutical industry has been particularly interested in compounds that can interact with enzymes and receptors involved in metabolic disorders and chronic diseases. Preliminary studies on 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester have suggested that it may interfere with key enzymatic pathways by acting as a competitive inhibitor or by inducing conformational changes in target proteins. These findings have opened up new avenues for developing therapeutic agents that can address unmet medical needs.
In addition to its pharmacological potential, this compound has also been studied for its< strong>chemical synthesis aspects. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution reactions, condensation reactions, and oxidation-reduction processes. These synthetic pathways not only provide insights into the structural complexity of the molecule but also offer opportunities for developing scalable production methods suitable for industrial applications.
The< strong>cancer research community has been particularly keen on exploring the antitumor properties of 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester. Studies have indicated that it may exhibit cytotoxic effects against various cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. Furthermore, its ability to induce apoptosis in cancer cells makes it a promising candidate for further development into an anticancer therapeutic.
The< strong>bioavailability and< strong>metabolism of this compound are also areas of active investigation. Understanding how the body processes this molecule can provide crucial information for optimizing its pharmacological effects and minimizing potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the metabolic pathways involved and to identify key metabolites formed during drug administration.
The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester exemplifies this collaborative effort, as researchers from different fields contribute their knowledge to unravel its potential benefits and limitations. Such interdisciplinary studies are essential for advancing drug discovery programs and bringing new treatments to patients in need.
In conclusion, 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester (CAS No. 832740-11-1) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover more about its biological activities and mechanistic properties, this compound is likely to play an increasingly important role in the development of next-generation drugs.
832740-11-1 (4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)